Cas no 139265-62-6 (Pentanoic acid, 2-(2,4-dimethylphenoxy)-)

• Product Name: Pentanoic acid, 2-(2,4-dimethylphenoxy)-
• CAS No: 139265-62-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1264618
• Update Time: 2024-08-03

Pentanoic acid, 2-(2,4-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(2,4-dimethylphenoxy)-

• Inchi： 1S/C13H18O3/c1-4-5-12(13(14)15)16-11-7-6-9(2)8-10(11)3/h6-8,12H,4-5H2,1-3H3,(H,14,15)
• InChI Key： OWSBEUDJGMZDSJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C(C)C=C1C)CCC

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 343.1±27.0 °C(Predicted)
• PSA: 46.53
• pka: 3.32±0.10(Predicted)